Cas no 158627-93-1 ((3R)-(-)-8-hydroxy-3-tridecyl-3,4-dihydroisocoumarin)

• Product Name: (3R)-(-)-8-hydroxy-3-tridecyl-3,4-dihydroisocoumarin
• CAS No: 158627-93-1
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 2075021
• PubChem ID: 9997771
• Update Time: 2025-04-21

(3R)-(-)-8-hydroxy-3-tridecyl-3,4-dihydroisocoumarin Chemical and Physical Properties

Names and Identifiers

• (3R)-(-)-8-hydroxy-3-tridecyl-3,4-dihydroisocoumarin
• (R)-8-hydroxy-3-(1-tridecyl)-3,4-dihydroisocoumarin
• (r)-form-3, 4-Dihydro-8-hydroxy-3-tridecyl-1H-2-benzopyran-1-one
• (3R)-3,4-Dihydro-8-hydroxy-3-tridecyl-1H-2-benzopyran-1-one
• 158627-93-1
• DTXSID401187502

• Inchi： 1S/C22H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-15-19-17-18-14-13-16-20(23)21(18)22(24)25-19/h13-14,16,19,23H,2-12,15,17H2,1H3/t19-/m1/s1
• InChI Key： GEFWCROCDVGECH-LJQANCHMSA-N
• SMILES： O1C(C2C(=CC=CC=2C[C@H]1CCCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 346.25079494g/mol
• Monoisotopic Mass: 346.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans